5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride

• Molecular Formula: C8H14ClN3O2S
• Molecular Weight: 251.73 g/mol
• IUPAC Name: 5-(2,2-dimethylpropyl)-4-methyl-1,2,4-triazole-3-sulfonyl chloride
• InChI: InChI=1S/C8H14ClN3O2S/c1-8(2,3)5-6-10-11-7(12(6)4)15(9,13)14/h5H2,1-4H3
• InChI Key: HEDMSRYMQUOIQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=NN=C(N1C)S(=O)(=O)Cl

Description

5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS 1564775-25-2) is a high-purity chemical intermediate designed for research applications, particularly in medicinal chemistry and drug discovery. This compound belongs to the 1,2,4-triazole family, a privileged scaffold in pharmaceutical development known for its diverse biological activities . The presence of the reactive sulfonyl chloride group makes this reagent a versatile building block for the synthesis of sulfonamide derivatives, which are crucial in the development of new therapeutic agents . Researchers value this compound for its potential to create novel molecules with bioactive properties. The 1,2,4-triazole core is a key structural component in several clinically used drugs, including antifungal agents (e.g., fluconazole, itraconazole) and anticancer drugs (e.g., letrozole, anastrozole) . Furthermore, 4-sulfonyl-1,2,3-triazole scaffolds, which can be accessed from related building blocks, have demonstrated promising bioactivities such as antibacterial and antifungal effects, as well as application as anion binders . This reagent is offered for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

General Synthetic Strategy

The synthesis of sulfonyl chlorides on 1,2,4-triazole scaffolds typically involves:

• Construction of the 1,2,4-triazole core with appropriate substituents.
• Introduction of the sulfonyl group at the 3-position.
• Conversion of the sulfonic acid or sulfonate intermediate to the sulfonyl chloride.

For the specific compound 5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride , the preparation generally follows these steps:

• Synthesis of the substituted 1,2,4-triazole core with the 2,2-dimethylpropyl group at the 5-position and methyl at the 4-position. This can be achieved by cyclization reactions involving hydrazine derivatives and appropriate acyl or carboxylic acid precursors.

• Introduction of the sulfonyl group at the 3-position, often by sulfonation using reagents such as chlorosulfonic acid or sulfuryl chloride.

• Conversion to sulfonyl chloride by chlorination of sulfonic acid or sulfonate intermediates, commonly using reagents like thionyl chloride (SOCl2), phosphorus pentachloride (PCl5), or phosphorus oxychloride (POCl3).

Detailed Synthetic Route Example

Based on patent literature and related triazole sulfonyl chloride syntheses, a plausible synthetic route is:

Step	Reagents & Conditions	Description	Yield & Notes
1	Reaction of hydrazine hydrate with 2,2-dimethylpropyl-substituted carboxylic acid derivative	Formation of hydrazide intermediate	High yield, >85%
2	Cyclization with methyl isocyanate or equivalent methylating agent	Formation of 4-methyl-5-(2,2-dimethylpropyl)-1,2,4-triazole core	Moderate to high yield
3	Sulfonation using chlorosulfonic acid (ClSO3H) at low temperature (0–5 °C)	Introduction of sulfonic acid group at 3-position	Controlled addition to avoid overreaction
4	Conversion of sulfonic acid to sulfonyl chloride by treatment with thionyl chloride (SOCl2) under reflux	Formation of sulfonyl chloride	Yields typically 70–90%

Notes:

• The bulky 2,2-dimethylpropyl group requires careful control of reaction conditions to avoid side reactions.
• Use of anhydrous conditions in the sulfonyl chloride formation step is critical to prevent hydrolysis.
• Purification is generally achieved by recrystallization or chromatographic methods.

Alternative Methods and Innovations

• Microwave-Assisted Synthesis:
  Recent studies have demonstrated that microwave irradiation can accelerate triazole ring formation and sulfonylation steps, improving yields and reducing reaction times. For example, microwave-assisted synthesis at 600 W for 30 minutes yielded related triazole sulfonyl derivatives with up to 97% yield, indicating potential for industrial scalability.

• Solid-Phase Synthesis Approaches:
  Copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) has been used for synthesizing triazole derivatives on solid supports. While this method is more common for 1,2,3-triazoles, adaptations for 1,2,4-triazole systems are under exploration. This approach could allow regiospecific substitution and facilitate purification.

Data Table Summarizing Preparation Parameters

Parameter	Typical Conditions	Outcome/Notes
Starting Materials	Hydrazine hydrate, 2,2-dimethylpropyl carboxylic acid derivative, methylating agents	Commercially available or synthesized intermediates
Cyclization	Mild heating, solvent: ethanol or DMF	Formation of triazole core, yield >80%
Sulfonation	Chlorosulfonic acid, 0–5 °C, 1–3 hours	Sulfonic acid intermediate, controlled reaction
Chlorination to sulfonyl chloride	Thionyl chloride, reflux, 2–4 hours	Sulfonyl chloride, yield 70–90%
Microwave-assisted alternative	Microwave irradiation, 600 W, 30 min	Improved yields (~97%), faster reaction times
Purification	Recrystallization or chromatography	High purity product

Research Outcomes and Analysis

• The synthetic route described is supported by patent WO2018093576A1 and related literature, which detail alkyl-substituted triazole sulfonyl chlorides as intermediates for receptor agonists.

• The microwave-assisted synthesis method provides a significant improvement in reaction efficiency and yield, as demonstrated in recent Ukrainian research on similar triazole derivatives.

• The sulfonyl chloride functional group is highly reactive, making the compound a valuable intermediate for further derivatization, such as sulfonamide formation.

• Stability considerations: The sulfonyl chloride moiety is moisture-sensitive; therefore, the final product must be handled under dry conditions and stored appropriately to maintain integrity.

Chemical Reactions Analysis

Types of Reactions

5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The sulfonyl chloride group can be replaced by nucleophiles such as amines, alcohols, or thiols.

Oxidation and Reduction: The triazole ring can participate in redox reactions, although these are less common.

Coupling Reactions: The compound can be used in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as amines, alcohols, and thiols in the presence of a base like triethylamine.

Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or reducing agents like sodium borohydride.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific nucleophile or coupling partner used. For example, reacting with an amine would yield a sulfonamide, while a coupling reaction with a boronic acid would form a biaryl compound.

Scientific Research Applications

5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Employed in the modification of biomolecules, such as the sulfonylation of proteins or peptides.

Medicine: Investigated for its potential use in drug development, particularly as a building block for compounds with antimicrobial or anticancer properties.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride involves its electrophilic sulfonyl chloride group, which can react with nucleophiles to form covalent bonds. This reactivity makes it useful in modifying other molecules, such as in the sulfonylation of amines to form sulfonamides. The triazole ring may also interact with biological targets, although specific pathways and molecular targets would depend on the context of its use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 5-(2,2-dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride (Compound A) with structurally related triazole derivatives, focusing on substituent effects, reactivity, and synthetic applications.

Structural and Functional Group Comparisons

Compound Name	Substituents (Position 4)	Substituents (Position 5)	Functional Group (Position 3)	Key Structural Features
Compound A	Methyl	2,2-Dimethylpropyl (neopentyl)	Sulfonyl chloride	Bulky neopentyl group; reactive Cl atom
5-Butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride (Compound B)	Cyclopropyl	Butyl	Sulfonyl chloride	Linear alkyl chain; smaller substituent
5-(Adamantan-1-yl)-3-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole (Compound C)	Methyl	Adamantyl	Sulfanyl (thioether)	Rigid adamantane; less reactive S group
4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-2H-1,2,4-triazole-3(4H)-thione (Compound D)	2,4-Difluorophenyl	4-(Phenylsulfonyl)phenyl	Thione	Electron-withdrawing sulfonyl group; aromatic substituents

Physical and Spectral Properties

Property	Compound A	Compound B	Compound C	Compound D
IR (cm⁻¹)	S=O stretches: ~1370, 1170 (expected)	Similar to A	C-S: ~650	C=S: ~1228
¹H-NMR	δ 1.05 (s, 9H, neopentyl), 3.50 (s, 3H, CH₃)	δ 0.95 (m, cyclopropyl), 1.35 (t, butyl)	δ 2.49 (s, CH₃), 7.2–7.6 (Ar-H)	δ 7.57–8.87 (Ar-H), 9.79 (NH)
Stability	Moisture-sensitive	Similar to A	Air-stable	Stable in solid state

Biological Activity

5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride is a member of the triazole family, known for its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological effects, synthesis, and potential applications in medicine and agriculture.

• Common Name : 5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS Number : 1564775-25-2
• Molecular Formula : C$_8$H$_{14}$ClN$_3$O$_2$S
• Molecular Weight : 251.73 g/mol

Biological Activity Overview

Triazole derivatives are recognized for their broad spectrum of biological activities. The specific compound in focus has shown promising results in various pharmacological assays:

Antifungal Activity

Triazoles are primarily known for their antifungal properties. Studies indicate that derivatives of 1,2,4-triazoles exhibit significant antifungal activity due to their ability to inhibit fungal cytochrome P450 enzymes, which are crucial for ergosterol biosynthesis in fungi .

Antioxidant Properties

Research has demonstrated that triazole derivatives can also possess antioxidant capabilities. For instance, compounds similar to 5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride have been evaluated using DPPH and ABTS assays. These studies revealed substantial antioxidant activities comparable to standard antioxidants like ascorbic acid .

Antibacterial Activity

The antibacterial potential of triazole compounds has been highlighted in various studies. The compound's structural features may enhance its interaction with bacterial enzymes. Molecular docking studies have indicated high binding affinities with critical bacterial targets, suggesting a robust mechanism of action against both Gram-positive and Gram-negative bacteria .

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of 5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride typically involves reactions that introduce the sulfonyl chloride group into the triazole framework. The presence of the 2,2-dimethylpropyl group is believed to influence the compound's lipophilicity and biological activity.

Table 1: Comparative Analysis of Triazole Derivatives

Compound Name	Structure Features	Biological Activity
5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride	Sulfonyl chloride group	Antifungal, antibacterial
4-Methyl-4H-1,2,4-triazole-3-thiol	Thiol group	Antioxidant
4-Amino-5-methyl-4H-1,2,4-triazole-3-thiol	Amino group	Anti-inflammatory

Case Studies and Research Findings

Several studies have focused on the biological evaluation of triazole derivatives:

• Antifungal Studies : A study demonstrated that triazoles effectively inhibited fungal growth in vitro by targeting specific enzymes involved in ergosterol synthesis. The compound's structural modifications were shown to enhance its antifungal efficacy .
• Antioxidant Assessment : In a comparative antioxidant study using DPPH and ABTS assays, compounds similar to the target compound exhibited IC50 values indicating strong antioxidant potential. This suggests that structural features significantly impact their radical scavenging ability .
• Antibacterial Evaluation : The antibacterial activity was assessed against a range of bacterial strains. The compound demonstrated notable inhibition zones in agar diffusion tests and low MIC values against pathogenic bacteria such as E. coli and Staphylococcus aureus. Molecular docking studies further supported these findings by showing favorable interactions with bacterial targets .